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Compound of Interest

7-Bromo-4-methoxy-5-
Compound Name: e )
nitroindoline

cat. No.: B1378368

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 7-Bromo-4-methoxy-5-nitroindoline
(CAS No. 1427503-13-6) is publicly available. The following information is compiled from data
on structurally similar compounds, including other brominated nitroindoles and general
knowledge of nitroaromatic and brominated organic compounds. All procedures should be
conducted with the utmost caution in a controlled laboratory environment by trained
professionals. A thorough risk assessment should be completed before handling this
compound.

Compound Identification and Properties

While specific data for 7-Bromo-4-methoxy-5-nitroindoline is limited, the properties of
analogous compounds can provide an estimation of its characteristics.
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Property Inferred Value/lInformation Source Analogy
Molecular Formula CoHoBrN203 -
Molecular Weight 289.09 g/mol -
Based on 5-Bromo-7-
Likely a yellow to brown nitroindoline which appears as
Appearance ) )
crystalline solid or powder. orange to dark brown crystals
or powder.[1]
Likely soluble in organic
B solvents like DMSO, DMF, and  General characteristic of
Solubility ] o ]
chlorinated hydrocarbons. similar organic compounds.
Poorly soluble in water.
Potentially reactive with strong _
o ) Based on studies of
o oxidizing and reducing agents. ]
Reactivity substituted 1-acyl-7-

May be light-sensitive

(photoreactive).

nitroindolines.[2]

Hazard Identification and Precautionary Measures

The primary hazards associated with 7-Bromo-4-methoxy-5-nitroindoline are inferred from

data on similar nitroaromatic and brominated compounds.

Inferred Hazard Statements:

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

e H335: May cause respiratory irritation.[3]

o Acute Toxicity (Oral, Dermal, Inhalation): Potential for harm if swallowed, in contact with skin,

or if inhaled.

o Mutagenicity/Carcinogenicity: Nitroaromatic compounds as a class are often associated with

mutagenic and carcinogenic properties.[4]
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Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

Logical Relationship of Inferred Hazards
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Core Structure

7-?{m0-4-%xthoxy-5-nitroindoline

oaroma oup Brominated Aromatic
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Chemical Properties

Skin & Eye Irritant

Respiratory Irritant

Potential Health Hazards

Figure 1: Inferred Hazard Profile
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Conduct Risk Assessment

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Prepare Ventilated Fume Hood

Preparation

'

Weigh Compound in Hood

l

Dissolve in Suitable Solvent

l 4-Methoxyindoline

Perform Reaction Under Inert
Atmosphere (if necessary)

Step 1

Handling

- Bromination
(e.g., NBS in ACN)

Decontaminate Glassware & Surfaces

l Step 2

Dispose of Waste in Nitration
Designated Hazardous Waste Stream (e.g., HNO3/H2S04)

l Step 3

Remove PPE and Wash Hands

Cleanup & Disposal 7-Bromo-4-methoxy-5-nitroindoline

Figure 2: Safe Handling Workflow Figure 3: Potential Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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